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Compound of Interest

Compound Name: Sulfadoxine-d4

Cat. No.: B10829692 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

Sulfadoxine-d4 as an internal standard for pharmacokinetic studies or as a labeled compound

in metabolic research, a number of commercial suppliers offer this stable isotope-labeled

analog of the antimalarial drug Sulfadoxine. This technical guide provides an overview of

available commercial sources, their reported purity specifications, and relevant experimental

protocols for its analytical characterization.

Commercial Availability and Purity Specifications
High-purity Sulfadoxine-d4 is available from several reputable suppliers of pharmaceutical

reference standards and isotopically labeled compounds. The deuterium labeling is typically on

the phenyl ring, resulting in 4-amino-N-(5,6-dimethoxypyrimidin-4-yl)benzenesulfonamide-

2,3,5,6-d4. The quality of Sulfadoxine-d4 is primarily defined by its chemical and isotopic

purity. While a comprehensive certificate of analysis is generally provided upon purchase,

publicly available data from various suppliers has been compiled for comparative purposes.
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Supplier
Chemical
Purity

Isotopic Purity
(Atom % D)

CAS Number Notes

LGC Standards min 98% 98 atom % D 1330266-05-1

Provides a

Certificate of

Analysis.[1][2][3]

Cayman

Chemical
-

≥99% deuterated

forms (d1-d4)
1330266-05-1

Intended for use

as an internal

standard for GC-

or LC-MS.[4]

CDN Isotopes - 98 atom % D 1330266-05-1

Certificate of

Analysis

available for

searching on

their website.[5]

Simson Pharma

Limited
High Quality - 1330266-05-1

Accompanied by

a Certificate of

Analysis.[6][7]

BOC Sciences 95% by HPLC 95% atom D 1330266-05-1

States GMP-

compliant and

ISO-certified

production.[8]

Pharmaffiliates - - 1330266-05-1

Listed as a

stable isotope

product.[9]

MedchemExpres

s
- - -

Marketed as a

deuterium-

labeled internal

standard for

quantitative

analysis.[10]

Note: "-" indicates that the information is not readily available on the supplier's public website

and would likely be found on the Certificate of Analysis.
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Experimental Protocols
The following sections detail generalized experimental methodologies for the synthesis,

purification, and analytical quality control of high-purity Sulfadoxine-d4. These are based on

established chemical principles and published analytical methods for related compounds, as

specific proprietary protocols from commercial suppliers are not publicly available.

General Synthesis and Purification Workflow
The synthesis of Sulfadoxine-d4 typically involves the use of a deuterated starting material,

such as aniline-d5, which is then subjected to a series of reactions to build the final molecule. A

plausible, though generalized, synthetic pathway is outlined below. The purification of the final

product is critical to remove any unreacted starting materials, by-products, and non-deuterated

or partially deuterated species.

Diagram: Generalized Synthesis and Purification Workflow for Sulfadoxine-d4
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Synthesis Purification

Aniline-d5 Chlorosulfonation 4-Acetamidobenzenesulfonyl-d4 chloride Condensation with
4-amino-5,6-dimethoxypyrimidine N4-Acetylsulfadoxine-d4 Hydrolysis Crude Sulfadoxine-d4 Recrystallization Preparative HPLC High-Purity Sulfadoxine-d4

Quality Control Analysis

High-Purity Sulfadoxine-d4 Sample

LC-MS/MS Analysis

Identity Confirmation
(Mass Spectrum & Retention Time)

Chemical Purity Assay
(HPLC-UV/MS)

Isotopic Purity & Enrichment
(Mass Spectrometry)

Certificate of Analysis Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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